(2-ethylbenzo[d]thiazol-6-yl)(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methanone

• IUPAC Name: 5,7-dihydropyrrolo[3,4-b]pyridin-6-yl-(2-ethyl-1,3-benzothiazol-6-yl)methanone
• InChI: InChI=1S/C17H15N3OS/c1-2-16-19-13-6-5-11(8-15(13)22-16)17(21)20-9-12-4-3-7-18-14(12)10-20/h3-8H,2,9-10H2,1H3
• InChI Key: USEMSBYPDXZBAQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(S1)C=C(C=C2)C(=O)N3CC4=C(C3)N=CC=C4
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

(2-ethylbenzo[d]thiazol-6-yl)(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Research Applications in Neuropharmacology

One area of application for compounds with similar structures involves neuropharmacology, particularly in studying the effects on learning and memory through modulation of glutamate receptors. For example, studies on the effects of mGlu1 and mGlu5 receptor antagonists on negatively reinforced learning have provided insights into their roles in aversive learning. Compounds like MTEP (an mGlu5 receptor antagonist) and EMQMCM (an mGlu1 receptor antagonist) have been shown to impair the acquisition of passive avoidance responses, suggesting their potential in studying neurological processes and disorders (Gravius et al., 2005).

Environmental and Health Impact Studies

Another area of research application for chemically related compounds includes the environmental and health impact studies of common additives and preservatives, such as parabens. Research into the occurrence of parabens and their metabolites in human urine and blood samples can inform on human exposure levels and potential health implications. For instance, studies have documented widespread exposure to parabens and suggested urinary concentrations as good predictors of human exposure (Zhang et al., 2020).

Analytical Chemistry Applications

In analytical chemistry, research into identifying and quantifying xenobiotics in poisoning cases using techniques such as 1H NMR spectroscopy highlights the application of chemical analysis in forensic and clinical toxicology. This approach allows for the direct characterization and quantitation of a wide range of xenobiotics and their metabolites in biological fluids, showcasing the utility of advanced analytical methods in studying compounds with complex structures (Imbenotte et al., 2003).